Cas no 10590-40-6 (Butanedioic acid,2-[[3-(acetylamino)-2,4,6-triiodophenyl]methyl]-)

• Product Name: Butanedioic acid,2-[[3-(acetylamino)-2,4,6-triiodophenyl]methyl]-
• CAS No: 10590-40-6
• MF: C₁₃H₁₂I₃NO₅
• MW: 642.951500892639
• CID: 178454
• PubChem ID: 202529
• Update Time: 2025-04-19

Butanedioic acid,2-[[3-(acetylamino)-2,4,6-triiodophenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-[[3-(acetylamino)-2,4,6-triiodophenyl]methyl]-
• 2-[(3-acetamido-2,4,6-triiodophenyl)methyl]butanedioic acid
• 2-(3-Acetamido-2,4,6-triiodobenzyl)succinic acid
• 2-(3-Acetylamino-2.4.6-trijod-benzyl)-bernsteinsaeure
• AC1L48OJ
• Acido 2-(3-acetilamino-2,4,6-triiodobenzil)succinico
• Acido 2-(3-acetilamino-2,4,6-triiodobenzil)succinico [Italian]
• BRN 3039753
• LS-147380
• Succinic acid, 2-(3-acetamido-2,4,6-triodobenzyl)-
• 10590-40-6
• DTXSID80909820
• 2-({3-[(1-Hydroxyethylidene)amino]-2,4,6-triiodophenyl}methyl)butanedioic acid

• Inchi： 1S/C13H12I3NO5/c1-5(18)17-12-9(15)4-8(14)7(11(12)16)2-6(13(21)22)3-10(19)20/h4,6H,2-3H2,1H3,(H,17,18)(H,19,20)(H,21,22)
• InChI Key： AUEKXOWKYHKVFZ-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1CC(C(=O)O)CC(=O)O)I)I)NC(C)=O

Computed Properties

• Exact Mass: 642.78356
• Monoisotopic Mass: 642.785
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 2.466
• Boiling Point: 623.6°Cat760mmHg
• Flash Point: 330.9°C
• Refractive Index: 1.745
• PSA: 103.7
• LogP: 3.82630